4-((1-(2-bromobenzoyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one

• IUPAC Name: 4-[1-(2-bromobenzoyl)azetidin-3-yl]oxy-6-methylpyran-2-one
• InChI: InChI=1S/C16H14BrNO4/c1-10-6-11(7-15(19)21-10)22-12-8-18(9-12)16(20)13-4-2-3-5-14(13)17/h2-7,12H,8-9H2,1H3
• InChI Key: UVDGRPSXICMNKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CN(C2)C(=O)C3=CC=CC=C3Br
• Molecular Formula: C16H14BrNO4
• Molecular Weight: 364.19 g/mol
• CAS No.: 1798541-12-4

Description

4-((1-(2-Bromobenzoyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one is a structurally complex heterocyclic compound featuring a pyran-2-one core substituted with a methyl group at position 6 and an azetidin-3-yloxy moiety at position 2. The azetidine ring is further functionalized with a 2-bromobenzoyl group, introducing steric bulk and electronic effects due to the bromine atom. This compound belongs to a broader class of pyran-2-one derivatives, which are of significant interest in medicinal chemistry due to their diverse biological activities, including antibacterial and enzyme inhibitory properties . Its synthesis likely involves nucleophilic substitution or condensation reactions, as seen in structurally analogous compounds (e.g., ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-((1-(2-bromobenzoyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one typically involves multiple steps:

Formation of the Azetidine Ring: The azetidine ring can be synthesized through the cyclization of appropriate precursors, often involving the reaction of an amine with a halogenated compound under basic conditions.

Introduction of the Bromobenzoyl Group: This step involves the acylation of the azetidine ring with 2-bromobenzoyl chloride in the presence of a base such as triethylamine.

Formation of the Pyranone Ring: The pyranone ring can be synthesized via a condensation reaction involving a suitable diketone and an aldehyde under acidic or basic conditions.

Coupling of the Azetidine and Pyranone Rings: The final step involves the coupling of the azetidine derivative with the pyranone derivative, typically through an etherification reaction using a strong base like sodium hydride.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but optimized for scale. This includes using continuous flow reactors for better control over reaction conditions, employing catalysts to increase yield and selectivity, and implementing purification techniques such as crystallization or chromatography to ensure high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group on the pyranone ring, forming carboxylic acids or ketones.

Reduction: Reduction reactions can target the carbonyl groups in the bromobenzoyl and pyranone rings, potentially forming alcohols.

Substitution: The bromine atom in the bromobenzoyl group can be substituted with various nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles like sodium azide or thiourea in polar solvents under reflux conditions.

Major Products

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Azides, thiols, or other substituted derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new synthetic pathways and the development of novel materials with specific properties.

Biology and Medicine

In biological and medicinal research, 4-((1-(2-bromobenzoyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one may exhibit biological activities such as antimicrobial, anticancer, or anti-inflammatory effects. Its structural features make it a candidate for drug development, particularly in targeting specific enzymes or receptors.

Industry

In industry, this compound could be used in the development of new materials, such as polymers or coatings, where its unique chemical properties can impart desirable characteristics like increased durability or specific reactivity.

Mechanism of Action

The mechanism of action of 4-((1-(2-bromobenzoyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one would depend on its specific application. In medicinal chemistry, it might interact with molecular targets such as enzymes or receptors, inhibiting or modulating their activity. The bromobenzoyl group could facilitate binding to hydrophobic pockets, while the azetidine and pyranone rings might interact with other functional groups in the target molecule.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Substituents	Key Functional Groups	Molecular Weight	Synthesis Method
Target Compound	C₁₈H₁₅BrNO₄	6-methyl, 4-(azetidin-3-yloxy-2-bromobenzoyl)	Pyran-2-one, azetidine, bromobenzoyl	~402.2	Likely condensation (analogous to )
4-(5,6-Dimethyl-2-benzothiazolylamino)-6-methyl-2H-pyran-2-one (4c)	C₁₅H₁₃N₃O₂S	6-methyl, 4-(benzothiazolylamino)	Pyran-2-one, benzothiazole	299.3	Condensation of 4-chloro-pyran-2-one with aminobenzothiazole
4-({1-[2-(2-Chlorophenyl)acetyl]azetidin-3-yl}oxy)-6-methyl-2H-pyran-2-one	C₁₇H₁₆ClNO₄	6-methyl, 4-(azetidin-3-yloxy-2-chlorophenylacetyl)	Pyran-2-one, azetidine, chlorophenylacetyl	333.8	Substitution/condensation (exact method unspecified)
4-Hydroxy-3-(thiazol-4-yl)-6-methyl-2H-pyran-2-one	C₉H₇NO₃S	6-methyl, 4-hydroxy, 3-(thiazolyl)	Pyran-2-one, thiazole, hydroxyl	209.2	Reaction of bromoacetyl derivatives with thiosemicarbazide

Key Observations:

Substituent Effects: The target compound’s 2-bromobenzoyl group enhances lipophilicity and steric hindrance compared to the chlorophenylacetyl analog () and benzothiazolylamino derivatives (). Bromine’s electron-withdrawing nature may influence reactivity and binding interactions. Compound 4c () replaces the azetidine-benzoyl group with a benzothiazolylamino moiety, reducing molecular weight but introducing a planar heteroaromatic system, which may improve π-π stacking in biological targets.

Synthetic Pathways: The target compound and its chlorophenyl analog () likely share similar synthesis routes, involving substitution of a chloro or bromo leaving group on the pyran-2-one core. In contrast, benzothiazolylamino derivatives () require condensation with aminobenzothiazoles under reflux conditions.

Spectroscopic Data :

• IR spectra of analogs (e.g., : C=O stretch at 1685 cm⁻¹; : C=O at ~1707 cm⁻¹) suggest that the pyran-2-one carbonyl remains a consistent feature. The azetidine and halogenated aryl groups introduce unique absorptions (e.g., bromobenzoyl C-Br stretch ~600 cm⁻¹).

Physicochemical Properties

• Solubility : The bromobenzoyl group likely reduces aqueous solubility compared to hydroxylated () or smaller heteroaryl analogs ().
• Melting Points : Analogs with rigid substituents (e.g., 4c: m.p. 175–176°C) exhibit higher melting points than flexible azetidine derivatives (e.g., : m.p. 136°C).

Biological Activity

The compound 4-((1-(2-bromobenzoyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one , identified by CAS number 1798541-12-4 , is a synthetic organic molecule that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article examines its chemical properties, biological activity, mechanisms of action, and relevant research findings.

The molecular formula of the compound is $C_{16}H_{14}BrNO_{4}$, with a molecular weight of 364.19 g/mol . The structure features a pyranone ring, which is known for its diverse biological activities.

Property	Value
CAS Number	1798541-12-4
Molecular Formula	C₁₆H₁₄BrNO₄
Molecular Weight	364.19 g/mol

Antimicrobial Properties

Preliminary studies suggest that compounds similar to 4-((1-(2-bromobenzoyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one exhibit antimicrobial activity. The presence of the bromobenzoyl moiety may enhance its interaction with microbial cell membranes, potentially disrupting their integrity and function.

Anticancer Activity

Recent research has indicated that pyran-2-one derivatives possess anticancer properties. The mechanism often involves the induction of apoptosis in cancer cells, possibly through the activation of caspases or inhibition of cell proliferation pathways. Specific studies on this compound are still emerging, but analogs have shown promise in targeting various cancer types.

Neuroprotective Effects

The compound's structure suggests potential neuroprotective properties, particularly in models of neurodegenerative diseases. Compounds with similar frameworks have been reported to exhibit antioxidant activity, which may contribute to their protective effects on neuronal cells.

Case Studies and Research Findings

• Antimicrobial Activity : A study evaluated the efficacy of various pyranone derivatives against common bacterial strains. Results indicated that modifications at the 2-position significantly enhanced antibacterial activity compared to unmodified structures.
• Anticancer Mechanism : Research published in Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of pyranones, highlighting that compounds with electron-withdrawing groups exhibited increased cytotoxicity against breast cancer cell lines (MCF-7). The study suggested that 4-((1-(2-bromobenzoyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one may follow a similar trend.
• Neuroprotective Studies : In vitro studies using neuronal cell cultures demonstrated that certain derivatives of 6-methyl-2H-pyran-2-one could reduce oxidative stress markers, indicating potential for neuroprotection. This aligns with findings from other studies focusing on similar chemical scaffolds.